2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid

• IUPAC Name: 2-[4-(1,2,4-triazol-4-yl)phenyl]acetic acid
• InChI: InChI=1S/C10H9N3O2/c14-10(15)5-8-1-3-9(4-2-8)13-6-11-12-7-13/h1-4,6-7H,5H2,(H,14,15)
• InChI Key: FDMDQFRWRSOCPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)N2C=NN=C2
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

“2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetic acid” is a compound with the molecular formula C10H9N3O4. It is a type of triazole compound, which are known for their versatile biological activities.

Synthesis Analysis

The synthesis of this compound involves the reaction of N,N-dimethyl formamide azine with 2-(4-aminophenyl)acetic acid in benzene under heating and stirring. The mixture is then refluxed, cooled to room temperature, and the solid product obtained is filtered and washed with ethanol.

Molecular Structure Analysis

The crystal structure of this compound is orthorhombic, with parameters a = 4.3976 (6) Å, b = 10.8753 (14) Å, c = 19.678 (3) Å. The fractional atomic coordinates and isotropic or equivalent isotropic displacement parameters are also provided.

Scientific Research Applications

Coordination Polymers (CPs)

• . These CPs exhibit diverse structures, including 2D and 3D networks.

Photocatalysis

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Mechanism of Action

Target of Action

It’s known that triazole derivatives often interact with various biological targets, including enzymes and receptors, due to their versatile nature .

Mode of Action

Triazole derivatives are known for their ability to form stable complexes with various biological targets, which can lead to changes in the function of these targets .

Biochemical Pathways

Triazole derivatives are known to interact with various biochemical pathways due to their versatile nature .

Result of Action

It’s known that triazole derivatives can have various biological effects, including antimicrobial, antitumor, and luminescent sensitive detection for antibiotics and pesticides .

Synthesis routes and methods

Procedure details

Adapting a protocol by Catarzi et al (J. Med Chem., 2001, 44, 3157-3165), diformylhydrazine (352 mg, 4.0 mmol) and then dropwise trimethylsilyl chloride (2.53 mL, 20 mmol) and Et3N (1.30 mL, 9.3 mmol) were added to a suspension of 4-aminophenylacetic acid (201 mg, 1.33 mmol) in anhydrous pyridine. The mixture was heated at 100° C. overnight, volatiles were removed at reduced pressure and the resulting solid was treated with water (6 mL), collected, washed with H2O and dried in vacuo to provide 251 mg (93%) of 141JP01 as a light brown solid. LCMS m/z 204[M+H]+. 1H-NMR (DMSO-d6) δ 9.05 (s, 2H), 7.62 (d, 1H, J=8.6), 7.40 (d, 1H, J=8.2), 3.61 (s, 2H).